Cas no 89564-05-6 (Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester)
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester is a specialized organic compound featuring a benzo[b]thiophene core linked to a tert-butyl carbamate group. This structure imparts stability and reactivity, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl ester moiety enhances solubility and facilitates selective deprotection under mild conditions, enabling controlled functionalization. Its benzo[b]thiophene scaffold offers potential for derivatization in bioactive molecule development, particularly in kinase inhibitors or antimicrobial agents. The compound’s well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular building blocks. Proper handling under inert conditions is recommended to preserve its integrity.
![Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester structure](https://ossimg.kuujia.com/scimg/90000/89564-05-6x500.png)
89564-05-6 structure
Product Name:Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester
CAS No:89564-05-6
MF:C13H15NO2S
MW:249.32870221138
CID:596492
PubChem ID:13182768
Update Time:2025-11-02
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester
- tert-butyl N-(1-benzothiophen-3-yl)carbamate
- Z1508697699
- 89564-05-6
- tert-Butyl 1-benzothiophen-3-ylcarbamate
- tert-Butyl benzo[b]thiophen-3-ylcarbamate
- tert-Butylbenzo[b]thiophen-3-ylcarbamate
- EN300-6473682
- DTXSID50525399
- 3-(t-butoxycarbonylamino)1-benzothiophen
- SCHEMBL17101667
- G64470
-
- Inchi： 1S/C13H15NO2S/c1-13(2,3)16-12(15)14-10-8-17-11-7-5-4-6-9(10)11/h4-8H,1-3H3,(H,14,15)
- InChI Key： FIERANRXVQECJU-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC1=2)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 249.08234989g/mol
- Monoisotopic Mass: 249.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66.6Ų
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM528220-1g |
tert-Butyl benzo[b]thiophen-3-ylcarbamate |
89564-05-6 | 97% | 1g |
$812 | 2024-07-21 | |
| Alichem | A169005868-1g |
tert-Butyl benzo[b]thiophen-3-ylcarbamate |
89564-05-6 | 97% | 1g |
$718.20 | 2023-08-31 | |
| Enamine | EN300-6473682-0.05g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 0.05g |
$65.0 | 2025-03-21 | |
| Enamine | EN300-6473682-0.1g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 0.1g |
$96.0 | 2025-03-21 | |
| Enamine | EN300-6473682-0.25g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 0.25g |
$136.0 | 2025-03-21 | |
| Enamine | EN300-6473682-0.5g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 0.5g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-6473682-1.0g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 1.0g |
$355.0 | 2025-03-21 | |
| Enamine | EN300-6473682-2.5g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 2.5g |
$697.0 | 2025-03-21 | |
| Enamine | EN300-6473682-5.0g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 5.0g |
$1033.0 | 2025-03-21 | |
| Enamine | EN300-6473682-10.0g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 10.0g |
$1531.0 | 2025-03-21 |
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
89564-05-6 (Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester) Related Products
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